1h-Pyrrolo[2,3-b]pyridine-2-carboxamide,1-[[5-(5-chloro-2-thienyl)-3-isoxazolyl]methyl]-n-[1-(1-methylethyl)-4-piperidinyl]-

• Molecular Formula: C24H26ClN5O2S
• Molecular Weight: 484.0 g/mol
• IUPAC Name: 1-[[5-(5-chlorothiophen-2-yl)-1,2-oxazol-3-yl]methyl]-N-(1-propan-2-ylpiperidin-4-yl)pyrrolo[2,3-b]pyridine-2-carboxamide
• InChI: InChI=1S/C24H26ClN5O2S/c1-15(2)29-10-7-17(8-11-29)27-24(31)19-12-16-4-3-9-26-23(16)30(19)14-18-13-20(32-28-18)21-5-6-22(25)33-21/h3-6,9,12-13,15,17H,7-8,10-11,14H2,1-2H3,(H,27,31)
• InChI Key: ZRKRAKQLRZOXQY-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N1CCC(CC1)NC(=O)C2=CC3=C(N2CC4=NOC(=C4)C5=CC=C(S5)Cl)N=CC=C3

Description

1h-Pyrrolo[2,3-b]pyridine-2-carboxamide,1-[[5-(5-chloro-2-thienyl)-3-isoxazolyl]methyl]-n-[1-(1-methylethyl)-4-piperidinyl]- is a useful research compound. Its molecular formula is C24H26ClN5O2S and its molecular weight is 484.0 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

0.135 g (0.4 mmol) of 1-[5-(5-Chloro-thiophen-2-yl)-isoxazol-3-ylmethyl]-1H-pyrrolo[2,3-b]pyridine-2-carboxylic acid, 0.432 g (3.8 mmol) of NEM and 135 mg (0.4 mmol) of TOTU were dissolved in 3 mL of DMF and stirred at RT for 20 min. 89 mg (0.4 mmol) of 1-Isopropyl-piperidin-4-ylamine dihydrochloride salt was added to the reaction solution and stirred at RT for 4 h. The product was purified by preparative RP-HPLC eluting with a gradient of 0-100% acetonitrile in water (+0.01% trifluoroacetic acid). After lyophilization the product was obtained as a solid.